Cas no 882055-15-4 (6-Methyl-2-thiophen-3-yl-benzothiazole)

• Product Name: 6-Methyl-2-thiophen-3-yl-benzothiazole
• CAS No: 882055-15-4
• MF: C₁₂H₉NS₂
• MW: 231.33656001091
• CID: 2125577
• PubChem ID: 67103640
• Update Time: 2025-04-21

6-Methyl-2-thiophen-3-yl-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-thiophen-3-yl-benzothiazole
• DB-333625
• 882055-15-4
• SCHEMBL1637787

• Inchi： 1S/C12H9NS2/c1-8-2-3-10-11(6-8)15-12(13-10)9-4-5-14-7-9/h2-7H,1H3
• InChI Key： SKISPMDPTBBMLX-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 231.01764164Da
• Monoisotopic Mass: 231.01764164Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.4Ų